Cas no 100786-66-1 (Pentanedioic acid,2-methyl-3-phenyl-, (2R,3R)-rel-)

• Product Name: Pentanedioic acid,2-methyl-3-phenyl-, (2R,3R)-rel-
• CAS No: 100786-66-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 210664
• PubChem ID: 180926
• Update Time: 2025-04-19

Pentanedioic acid,2-methyl-3-phenyl-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-methyl-3-phenyl-, (2R,3R)-rel-
• (2R,3R)-2-methyl-3-phenylpentanedioic acid
• DTXSID20143509
• 100786-66-1

• Inchi： 1S/C12H14O4/c1-8(12(15)16)10(7-11(13)14)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3,(H,13,14)(H,15,16)/t8-,10-/m1/s1
• InChI Key： RSUWYAPAJXVXAU-PSASIEDQSA-N
• SMILES： OC([C@H](C)[C@H](C1C=CC=CC=1)CC(=O)O)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6